Cas no 29476-20-8 (Benzenepropanamine,N-(2-phenylethyl)-, hydrochloride (1:1))

Benzenepropanamine,N-(2-phenylethyl)-, hydrochloride (1:1) structure
29476-20-8 structure
Product Name:Benzenepropanamine,N-(2-phenylethyl)-, hydrochloride (1:1)
CAS No:29476-20-8
MF:C17H22ClN
MW:275.81628370285
CID:286773
PubChem ID:54603294
Update Time:2025-04-19

Benzenepropanamine,N-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine,N-(2-phenylethyl)-, hydrochloride (1:1)
    • 3-phenyl-N-(2-phenylethyl)propan-1-amine,hydrochloride
    • DTXSID40713581
    • 3-Phenyl-N-(2-phenylethyl)propan-1-amine--hydrogen chloride (1/1)
    • NSC15538
    • 29476-20-8
    • NSC-15538
    • Inchi: 1S/C17H21N.ClH/c1-3-8-16(9-4-1)12-7-14-18-15-13-17-10-5-2-6-11-17;/h1-6,8-11,18H,7,12-15H2;1H
    • InChI Key: YVQAHEMWILAWFF-UHFFFAOYSA-N
    • SMILES: Cl.N(CCC1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.16753
  • Monoisotopic Mass: 275.1440774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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